MCH(human, mouse, rat)

• Molecular Formula: C105H160N30O26S4
• Molecular Weight: 2386.8 g/mol
• InChI: InChI=1S/C105H160N30O26S4/c1-53(2)42-70-86(144)118-50-80(138)119-64(24-16-36-114-103(108)109)90(148)133-83(55(5)6)100(158)130-73(45-58-28-30-60(136)31-29-58)93(151)124-69(26-18-38-116-105(112)113)101(159)135-39-19-27-78(135)99(157)132-77(98(156)128-74(46-59-49-117-63-23-15-14-22-61(59)63)95(153)121-66(32-33-79(107)137)91(149)134-84(56(7)8)102(160)161)52-165-164-51-76(97(155)123-68(35-41-163-10)88(146)126-70)131-87(145)65(25-17-37-115-104(110)111)120-92(150)71(43-54(3)4)127-89(147)67(34-40-162-9)122-96(154)75(48-82(141)142)129-94(152)72(44-57-20-12-11-13-21-57)125-85(143)62(106)47-81(139)140/h11-15,20-23,28-31,49,53-56,62,64-78,83-84,117,136H,16-19,24-27,32-48,50-52,106H2,1-10H3,(H2,107,137)(H,118,144)(H,119,138)(H,120,150)(H,121,153)(H,122,154)(H,123,155)(H,124,151)(H,125,143)(H,126,146)(H,127,147)(H,128,156)(H,129,152)(H,130,158)(H,131,145)(H,132,157)(H,133,148)(H,134,149)(H,139,140)(H,141,142)(H,160,161)(H4,108,109,114)(H4,110,111,115)(H4,112,113,116)/t62-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,83-,84-/m0/s1
• InChIKey: MWLPXSMFEPHETN-QRXCLJFASA-N

MCH (human, mouse, rat) Endogenous Agonist Overview

Melanin-Concentrating Hormone (MCH) is a cyclic 19-amino-acid neuropeptide that functions as the endogenous agonist at MCH receptors MCH-1R and MCH-2R, two G protein-coupled receptors involved in feeding behavior, energy metabolism, sleep regulation, and mood control [1]. The mature MCH peptide sequence (DFDMLRCMLGRVYRPCWQV, with a Cys7–Cys16 disulfide bridge) is identical in human, rat, and mouse . This sequence conservation means that synthetic MCH (human, mouse, rat) constitutes the native, full-length endogenous ligand for all three species, enabling direct cross-species experimental comparison without sequence-confounding variables.

1

Native full-length endogenous agonist at MCH-1R and MCH-2R

Defines the reference pharmacological ceiling for receptor activation

2

100% sequence identity across human, rat, and mouse

Enables direct cross-species comparison without sequence-confounding variables

3

Dual MCH-1R / MCH-2R signaling studies and assay development

Only commercially available peptide with full agonist activity at both subtypes

• [1] Sailer, A.W., Sano, H., Zeng, Z., McDonald, T.P., Pan, J., Pong, S.S., Feighner, S.D., Tan, C.P., Fukami, T., Iwaasa, H., Hreniuk, D.L., Morin, N.R., Sadowski, S.J., Ito, M., Ito, M., Bansal, A., Ky, B., Figueroa, D.J., Jiang, Q., Austin, C.P., MacNeil, D.J., Ishihara, A., Ihara, M., Kanatani, A., Van der Ploeg, L.H.T., Howard, A.D., & Liu, Q. (2001). Identification and characterization of a second melanin-concentrating hormone receptor, MCH-2R. Proceedings of the National Academy of Sciences, 98(13), 7564–7569. View Source

Why MCH (human, mouse, rat) Substitutes Fail

Although several MCH-related peptides exist in the research supply chain, they differ fundamentally in receptor subtype selectivity, signaling efficacy, and proteolytic stability. Salmon MCH diverges at six amino acid positions from the mammalian sequence and shows a nearly 300-fold loss in MCH-2R binding affinity [1]. NEI-MCH, a naturally occurring precursor-derived peptide, while more stable to proteolysis, displays markedly reduced intrinsic efficacy at both MCH-1R and MCH-2R in recombinant assays [2]. Modified analogues such as [Phe13,Tyr19]-MCH are purpose-built for radioiodination and exhibit altered pharmacological profiles at MCH-1R that deviate from the endogenous ligand [1]. These differences are not marginal; they are large enough to invert experimental conclusions if one compound is substituted for another without accounting for the specific pharmacological fingerprint.

Salmon MCH

Mammalian MCH vs. Salmon MCH: ~291-fold MCH-2R binding affinity loss may render MCH-2R pharmacology invisible at standard working concentrations.

NEI-MCH

MCH vs. NEI-MCH: 2- to 8-fold lower intrinsic efficacy may systematically underestimate receptor-level potency in controlled in vitro systems.

[Phe13,Tyr19]-MCH

Native MCH vs. [Phe13,Tyr19]-MCH: ~2.2-fold MCH-1R potency reduction may distort Ki calculations when used as cold competitor.

• [1] Sailer, A.W., et al. (2001). Identification and characterization of a second melanin-concentrating hormone receptor, MCH-2R. Proceedings of the National Academy of Sciences, 98(13), 7564–7569. Table 1. View Source
• [2] Maulon-Feraille, L., Della Zuana, O., Suply, T., Rovere-Jovene, C., Audinot, V., Levens, N., Boutin, J.A., Duhault, J., & Nahon, J.L. (2002). Appetite-Boosting Property of Pro-Melanin-Concentrating Hormone(131–165) (Neuropeptide-Glutamic Acid-Isoleucine) Is Associated with Proteolytic Resistance. Journal of Pharmacology and Experimental Therapeutics, 302(2), 766–773. View Source

Quantitative Differentiation Evidence

MCH-2R Binding Affinity: Mammalian vs. Salmon MCH

At the human MCH-2 receptor, the binding IC50 of mammalian MCH (1.5 ± 0.9 nM) is approximately 291-fold lower—i.e., higher affinity—than that of salmon MCH (436.7 ± 143.8 nM), as measured by competition of [125I]Phe13Tyr19-MCH in a scintillation proximity assay [1]. In contrast, at MCH-1R, the two peptides show roughly comparable binding (MCH IC50 0.3 ± 0.1 nM vs. salmon MCH IC50 0.2 ± 0.1 nM) [1]. This demonstrates that MCH-2R discriminates sharply between the mammalian and teleost MCH sequences, making salmon MCH an unsuitable substitute for any experiment where MCH-2R pharmacology is relevant.

MCH-2R Binding: Mammalian vs. Salmon

Head-to-head

Mammalian MCH IC50 1.5 nM vs. Salmon MCH IC50 436.7 nM

Supports MCH-2R pharmacological discrimination review

~291-fold affinity difference; n=8 (MCH), n=3 (salmon)

Evidence Dimension	Binding affinity (IC50) at human MCH-2R
Target Compound Data	1.5 ± 0.9 nM (n=8)
Comparator Or Baseline	Salmon MCH: 436.7 ± 143.8 nM (n=3)
Quantified Difference	~291-fold lower IC50 (higher affinity) for mammalian MCH
Conditions	Competition binding with [125I]Phe13Tyr19-MCH radioligand, scintillation proximity assay, MCH-2R-expressing cells

Why This Matters

If salmon MCH is used instead of mammalian MCH in any system involving MCH-2R signaling, the observed pharmacology will be dominated by MCH-1R effects, producing a misleading picture of the endogenous MCH system.

• [1] Sailer, A.W., et al. (2001). Identification and characterization of a second melanin-concentrating hormone receptor, MCH-2R. Proc Natl Acad Sci USA, 98(13), 7564–7569. Table 1. View Source

MCH-2R Functional Potency: Mammalian vs. Salmon MCH

In functional assays measuring intracellular calcium mobilization (FLIPR), mammalian MCH activates human MCH-2R with an EC50 of 0.1 ± 0.1 nM, whereas salmon MCH requires an EC50 of 0.8 ± 0.1 nM—an 8-fold rightward shift in potency [1]. At MCH-1R, the functional divergence is even larger: mammalian MCH EC50 is 3.9 ± 1.2 nM, while salmon MCH EC50 is 35.0 ± 14.8 nM, representing a ~9-fold potency loss for the fish peptide [1]. Thus, across both receptor subtypes, salmon MCH is a functionally weaker agonist than the endogenous mammalian peptide.

MCH-2R / MCH-1R Functional Potency

Head-to-head

MCH-2R EC50 0.1 nM (MCH) vs. 0.8 nM (salmon); MCH-1R EC50 3.9 nM vs. 35.0 nM

Reported 8- to 9-fold functional potency difference across both subtypes

FLIPR Ca2+ mobilization, CHO cells; n=3 each

Evidence Dimension	Functional activation EC50 at human MCH-2R and MCH-1R
Target Compound Data	MCH-2R EC50: 0.1 ± 0.1 nM; MCH-1R EC50: 3.9 ± 1.2 nM (n=3 each)
Comparator Or Baseline	Salmon MCH: MCH-2R EC50 0.8 ± 0.1 nM; MCH-1R EC50 35.0 ± 14.8 nM (n=3 each)
Quantified Difference	~8-fold (MCH-2R) and ~9-fold (MCH-1R) higher potency for mammalian MCH
Conditions	Intracellular Ca2+ mobilization measured by FLIPR in CHO cells expressing human MCH-1R or MCH-2R

Why This Matters

Dose-response curves generated with salmon MCH will systematically underestimate the functional activity of the endogenous MCH system, potentially leading to incorrect EC50 values and misleading interpretations of downstream signaling strength.

• [1] Sailer, A.W., et al. (2001). Identification and characterization of a second melanin-concentrating hormone receptor, MCH-2R. Proc Natl Acad Sci USA, 98(13), 7564–7569. Table 1. View Source

Intrinsic Efficacy: MCH vs. NEI-MCH

In HEK293 cells expressing rat MCH-1R, NEI-MCH exhibits 5-fold lower binding affinity and 2-fold lower potency in a cAMP assay compared to MCH (human, mouse, rat) [1]. In Ca2+ mobilization assays using rat MCH-1R or human MCH-2R expressed in CHO cells, NEI-MCH shows a 7- to 8-fold reduction in potency relative to MCH [1]. Critically, the enhanced in vivo feeding potency of NEI-MCH has been attributed to its superior proteolytic stability (t1/2 78.5 min vs. 34.8 min for MCH in brain extracts), not to higher receptor-level efficacy [1]. This decoupling of in vivo behavior from receptor pharmacology means NEI-MCH cannot serve as a faithful proxy for MCH in ex vivo or in vitro receptor studies.

Intrinsic Efficacy: MCH vs. NEI-MCH

Head-to-head

5-fold lower binding; 2-fold lower cAMP; 7–8-fold lower Ca2+ potency for NEI-MCH

Supports receptor-intrinsic efficacy interpretation context

In vivo NEI-MCH potency attributed to proteolytic stability, not receptor efficacy

Evidence Dimension	Binding affinity and functional cAMP response at rat MCH-1R
Target Compound Data	MCH: binding (reference) and cAMP potency (reference), defined as unity; Ca2+ potency at MCH-1R and MCH-2R also reference
Comparator Or Baseline	NEI-MCH: 5-fold lower binding affinity; 2-fold lower cAMP potency; 7–8-fold lower Ca2+ potency at MCH-1R and MCH-2R
Quantified Difference	5-fold (binding); 2-fold (cAMP); 7–8-fold (Ca2+) reduction vs. MCH
Conditions	Rat MCH-1R-expressing HEK293 cells; rat MCH-1R- or human MCH-2R-transfected CHO cells

Why This Matters

Researchers studying MCH receptor pharmacology at the molecular level must use the full-length MCH peptide to obtain receptor-intrinsic efficacy values; NEI-MCH introduces systematic potency underestimation that cannot be corrected by simple normalization.

• [1] Maulon-Feraille, L., et al. (2002). Appetite-Boosting Property of Pro-Melanin-Concentrating Hormone(131–165) (Neuropeptide-Glutamic Acid-Isoleucine) Is Associated with Proteolytic Resistance. Journal of Pharmacology and Experimental Therapeutics, 302(2), 766–773. View Source

MCH-1R Functional Potency: Native vs. Modified MCH

[Phe13,Tyr19]-MCH, designed for radioiodination to create the [125I]-labeled MCH radioligand, displays altered functional activity at MCH-1R compared with the unmodified MCH peptide. In the same FLIPR-based intracellular calcium mobilization assay, [Phe13,Tyr19]-MCH activates human MCH-1R with an EC50 of 8.5 ± 0.9 nM (n=3), whereas native MCH gives an EC50 of 3.9 ± 1.2 nM (n=3) [1]. This represents a 2.2-fold reduction in functional potency. At MCH-2R, the difference is smaller (0.2 vs. 0.1 nM), but the MCH-1R divergence is sufficient to affect dose-response interpretations in MCH-1R-dominant tissues.

MCH-1R Potency: Native vs. Modified

Head-to-head

MCH EC50 3.9 nM vs. [Phe13,Tyr19]-MCH EC50 8.5 nM at MCH-1R

Supports radioligand analogue pharmacology review

~2.2-fold potency reduction; FLIPR Ca2+, CHO-MCH-1R; n=3 each

Evidence Dimension	Functional activation EC50 at human MCH-1R
Target Compound Data	MCH: 3.9 ± 1.2 nM (n=3)
Comparator Or Baseline	[Phe13,Tyr19]-MCH: 8.5 ± 0.9 nM (n=3)
Quantified Difference	~2.2-fold lower EC50 (higher potency) for native MCH
Conditions	Intracellular Ca2+ mobilization measured by FLIPR in CHO cells expressing human MCH-1R

Why This Matters

Laboratories that use [Phe13,Tyr19]-MCH as a 'cold' competitor in binding studies or as a functional agonist should be aware that it does not fully recapitulate the potency of the endogenous ligand at MCH-1R, which is the predominant receptor subtype in rodent brain.

• [1] Sailer, A.W., et al. (2001). Identification and characterization of a second melanin-concentrating hormone receptor, MCH-2R. Proc Natl Acad Sci USA, 98(13), 7564–7569. Table 1. View Source

Cross-Species Sequence Identity and Translational Consistency

The mature 19-amino-acid MCH peptide is 100% identical at the primary sequence level in human, rat, and mouse . This contrasts sharply with salmon MCH, which differs at six residues (positions 4, 5, 9, and 18, plus an N-terminal truncation) [1]. In functional terms, the sequence divergence of salmon MCH produces a 291-fold loss in MCH-2R binding affinity and a 9-fold loss in MCH-1R functional potency [2]. The cross-species identity of the mammalian peptide eliminates the need for species-specific MCH isoforms within rodent-to-human translational pipelines, reducing the number of peptide variants that must be independently validated and procured.

Cross-Species Sequence Identity

Class-level

100% sequence identity: human, rat, mouse mature MCH

Supports cross-species translational comparison

Salmon MCH differs at 6 residues; alternatives have 2–6+ substitutions

Evidence Dimension	Amino acid sequence identity of mature MCH peptide
Target Compound Data	100% sequence identity across human, rat, and mouse (DFDMLRCMLGRVYRPCWQV, Cys7–Cys16 disulfide)
Comparator Or Baseline	Salmon MCH: 6 residue differences from mammalian MCH; [Phe13,Tyr19]-MCH: 2 residue substitutions; NEI-MCH: extended N-terminus
Quantified Difference	0 residue differences (mammalian species) vs. 2–6+ residue differences (alternatives)
Conditions	Sequence comparison of mature MCH peptide across species (human, rat, mouse, salmon)

Why This Matters

Procuring a single peptide lot that is identical in all three species simplifies inventory management, enables direct cross-species data comparison, and eliminates the risk of using a species-mismatched ligand that would confound translational pharmacology.

• [1] Tadayyon, M., Welters, H.J., Haynes, A.C., Cluderay, J.E., & Hervieu, G. (2000). Expression of melanin-concentrating hormone receptors in insulin-producing cells: MCH stimulates insulin release in RINm5F and CRI-G1 cell-lines. Biochemical and Biophysical Research Communications, 275(2), 709–712. States: 'Salmon MCH, which differs from rat/human MCH by six amino acids.' View Source
• [2] Sailer, A.W., et al. (2001). Proc Natl Acad Sci USA, 98(13), 7564–7569. Table 1. View Source

Baseline Binding Affinity at MCH-1R and MCH-2R

For procurement and experimental design, the authoritative binding IC50 values for MCH (human, mouse, rat) are 0.3 ± 0.1 nM at human MCH-1R (n=10) and 1.5 ± 0.9 nM at human MCH-2R (n=8), with corresponding functional EC50 values of 3.9 ± 1.2 nM (MCH-1R) and 0.1 ± 0.1 nM (MCH-2R) in intracellular calcium mobilization assays [1]. These values are consistently cited across multiple independent vendor technical datasheets [2][3]. While these values alone do not differentiate the compound—they define the endogenous ligand—they serve as the essential baseline against which all comparator performance is measured in the evidence above. Any researcher evaluating an alternative MCH-related peptide should benchmark its reported potency against these reference values.

Baseline Binding Affinity Reference

Supporting evidence

MCH-1R IC50 0.3 nM; MCH-2R IC50 1.5 nM; EC50 3.9 nM (MCH-1R), 0.1 nM (MCH-2R)

Endogenous reference baseline for benchmarking comparator performance

[125I]Phe13Tyr19-MCH SPA binding and FLIPR Ca2+; n=8–10

Evidence Dimension	Absolute binding and functional potency at human MCH-1R and MCH-2R
Target Compound Data	IC50: 0.3 nM (MCH-1R), 1.5 nM (MCH-2R); EC50: 3.9 nM (MCH-1R), 0.1 nM (MCH-2R)
Comparator Or Baseline	Not applicable – this is the endogenous reference ligand baseline data
Quantified Difference	Baseline reference values; differentiation established in Evidence Items 1–5 above
Conditions	Competition binding with [125I]Phe13Tyr19-MCH (SPA); Ca2+ mobilization FLIPR in CHO cells

Why This Matters

These reference values are the definitive benchmark for assessing experimental lot quality, verifying biological activity after reconstitution, and establishing correct concentration ranges for dose-response experiments.

• [1] Sailer, A.W., et al. (2001). Proc Natl Acad Sci USA, 98(13), 7564–7569. Table 1. View Source
• [2] GlpBio. MCH (human, mouse, rat) TFA – Technical Datasheet. Catalog No. GC62096. View Source
• [3] Amerigo Scientific. Melanin concentrating hormone (human, mouse, rat) – Product Page. Catalog No. P004516859LIF. View Source

MCH (human, mouse, rat) Application Scenarios

Species-Translational Feeding and Energy Balance Studies

Because the mature MCH sequence is identical in human, rat, and mouse [1], a single compound lot can be used for in vivo rodent feeding studies and parallel in vitro characterization at human MCH receptors. This eliminates the confounding variable of different peptide sequences when comparing rodent behavioral data with human receptor pharmacology. The high-affinity MCH-2R binding (IC50 1.5 nM) and potent MCH-2R functional activation (EC50 0.1 nM) of mammalian MCH [2] are particularly relevant given the role of MCH-2R in primate and human energy homeostasis.

MCH-2R Pharmacological Profiling and Assay Development

The near-300-fold discrimination between mammalian MCH and salmon MCH at MCH-2R [1] makes the native mammalian peptide indispensable for any assay intended to characterize MCH-2R pharmacology. Salmon MCH, with its MCH-2R IC50 of 436.7 nM, would fail to occupy MCH-2R at standard nanomolar working concentrations, rendering MCH-2R contributions invisible in mixed receptor populations. MCH (human, mouse, rat) is the only commercially available MCH peptide that delivers full agonist activity at both receptor subtypes simultaneously.

Intrinsic Agonist Efficacy in In Vitro Signaling

NEI-MCH, despite being a 'superagonist' in vivo due to its 2.25-fold longer half-life in brain extracts (78.5 vs. 34.8 min for MCH) [1], shows 2- to 8-fold lower intrinsic efficacy than MCH across binding, cAMP, and Ca2+ assays at both receptor subtypes [1]. For all in vitro experiments where ligand degradation is controlled—including cAMP accumulation, calcium flux, β-arrestin recruitment, and radioligand binding—MCH (human, mouse, rat) is the only peptide that yields genuine receptor-intrinsic efficacy values that can be interpreted as the endogenous pharmacological ceiling.

Radioligand Binding Assay Validation with Native Peptide

While [Phe13,Tyr19]-MCH is the standard radioiodinated tracer, the unmodified MCH (human, mouse, rat) peptide is the appropriate cold competitor for defining non-specific binding and for generating homologous competition curves. Using [Phe13,Tyr19]-MCH as a cold competitor introduces a 2.2-fold potency artifact at MCH-1R [1] that can distort calculated Ki values for novel ligands. The endogenous MCH sequence provides the pharmacologically correct reference point against which all novel MCH receptor ligands should be benchmarked.

Application

Selection Property

Validation Focus

Species-translational feeding and energy balance studies

Cross-species sequence identity

Rodent behavioral data to human receptor pharmacology comparison

MCH-2R pharmacological profiling and assay development

Full dual-receptor agonist activity

MCH-2R occupancy at nanomolar working concentrations

Intrinsic agonist efficacy in controlled in vitro signaling

Receptor-intrinsic efficacy reference

cAMP, Ca2+ flux, β-arrestin recruitment endpoint interpretation

Radioligand binding assay validation with native peptide

Pharmacologically correct cold competitor

Homologous competition curve and Ki benchmarking

• [1] Maulon-Feraille, L., et al. (2002). Journal of Pharmacology and Experimental Therapeutics, 302(2), 766–773. View Source
• [2] Sailer, A.W., et al. (2001). Proc Natl Acad Sci USA, 98(13), 7564–7569. View Source